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Compound of Interest

Compound Name: N-Thionylaniline

Cat. No.: B073212 Get Quote

An In-depth Technical Guide to the Safety of N-Thionylaniline

This document provides a comprehensive overview of the safety information for N-
Thionylaniline (CAS No. 1122-83-4), also known as N-Sulfinylaniline. It is intended for

researchers, scientists, and professionals in drug development who may handle this chemical.

The guide consolidates data from various Safety Data Sheets (SDS) to present a clear and

actionable safety profile, including hazard classifications, handling procedures, emergency

responses, and the basis for these safety determinations.

Hazard Identification and Classification
N-Thionylaniline is classified as a hazardous chemical under the Globally Harmonized System

(GHS). The primary hazards are associated with its combustibility and its effects on the skin,

eyes, and respiratory system. The signal word associated with its most severe hazards is

Danger.[1]

Table 1: GHS Hazard Classification for N-Thionylaniline
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Hazard Class Category Hazard Statement GHS Pictogram

Flammable Liquids Category 4
H227: Combustible

liquid[2]
None

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation[1][2]

GHS07 (Exclamation

Mark)

Serious Eye

Damage/Eye Irritation
Category 2A

H319: Causes serious

eye irritation[1][2]

GHS07 (Exclamation

Mark)

Respiratory

Sensitization
Category 1

H334: May cause

allergy or asthma

symptoms or

breathing difficulties if

inhaled[1]

GHS08 (Health

Hazard)

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation[1]

GHS07 (Exclamation

Mark)

The relationship between the chemical and its primary hazards is illustrated below.
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N-Thionylaniline Hazard Profile

N-Thionylaniline

Physical Hazard

Health Hazard

Combustible Liquid
(Category 4)

Skin Irritation
(Category 2)

Serious Eye Irritation
(Category 2A)

Respiratory Sensitization
(Category 1)

Respiratory Irritation
(STOT SE 3)

Click to download full resolution via product page

Caption: Logical relationship of N-Thionylaniline to its GHS hazard classifications.

Physical and Chemical Properties
The physical and chemical properties of N-Thionylaniline are critical for understanding its

behavior and for designing safe handling and storage protocols.

Table 2: Physical and Chemical Data for N-Thionylaniline
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Property Value Source(s)

CAS Number 1122-83-4 [3]

Molecular Formula C₆H₅NOS [1]

Molecular Weight 139.18 g/mol [1]

Appearance Dark yellow liquid [3]

Odor No information available [3]

Boiling Point 200 °C (392 °F) at 760 mmHg [3][4]

Flash Point 84 °C (183.2 °F) - closed cup [3]

Density 1.236 g/mL at 25 °C

Refractive Index n20/D 1.627

Stability
Stable under normal

conditions.
[3]

Safe Handling, Storage, and Disposal
Proper procedures for handling, storage, and disposal are essential to minimize risk of

exposure and accidents.

Handling
Personnel must wear appropriate personal protective equipment (PPE), including protective

gloves, chemical safety goggles, and a lab coat.[2][3] All work should be conducted in a well-

ventilated area, preferably within a chemical fume hood, to avoid inhalation of vapors.[3] Keep

the chemical away from open flames, hot surfaces, and other sources of ignition.[2][3] Avoid

contact with skin, eyes, and clothing.[3]
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General Workflow for Safe Chemical Handling

Start

Assess Risks
(Review SDS)

Select & Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure Adequate Ventilation
(Use Fume Hood)

Handle Chemical

Store Container Properly

After Use

Dispose of Waste
(Follow Regulations)

Waste Generated

End

Click to download full resolution via product page

Caption: A standard workflow for the safe handling of hazardous chemicals like N-
Thionylaniline.

Storage
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Store N-Thionylaniline in a tightly closed container in a dry, cool, and well-ventilated place.[2]

[3] The storage area should be kept away from heat, sparks, and open flames.[3]

Disposal
Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[2][3] Do not empty into drains.[3] Chemical waste

generators must determine if a discarded chemical is classified as hazardous waste to ensure

complete and accurate classification.[3]

Emergency Procedures
In the event of an emergency, a clear and rapid response is crucial.

First-Aid Measures
The following table outlines the immediate first-aid steps to be taken upon exposure. Medical

attention should be sought in all cases of significant exposure.

Table 3: First-Aid Measures for N-Thionylaniline Exposure
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Exposure Route First-Aid Procedure Source(s)

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Get medical attention.

[3]

Skin Contact

Wash off immediately with

plenty of water for at least 15

minutes. Get medical attention

if symptoms occur.

[3]

Inhalation

Remove to fresh air. Get

medical attention if symptoms

occur.

[3]

Ingestion

Clean mouth with water and

drink plenty of water

afterwards. Get medical

attention if symptoms occur.

[3]

Fire-Fighting Measures
As a combustible liquid, N-Thionylaniline requires specific fire-fighting protocols.

Suitable Extinguishing Media: Use carbon dioxide (CO₂), dry chemical powder, or alcohol-

resistant foam.[2][3] Water mist can be used to cool closed containers.[3]

Specific Hazards: The material is combustible and containers may explode when heated.[3]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[3]

Accidental Release Measures
In case of a spill, immediate action should be taken to contain the material and protect

personnel.
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Decision Tree for Spill Response
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Caption: Emergency response workflow for managing a chemical spill.
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Toxicological and Ecological Information
Toxicological Information
The toxicological properties of N-Thionylaniline have not been fully investigated.[3] However,

the available data from GHS classifications indicate the following:

Skin Irritation: Causes skin irritation upon contact.[1][2]

Eye Irritation: Causes serious eye irritation.[1][2]

Respiratory Effects: May cause respiratory irritation.[1] More critically, it may cause allergy or

asthma symptoms or breathing difficulties if inhaled, indicating it is a respiratory sensitizer.[1]

Carcinogenicity & Mutagenicity: There is no information available to suggest the material is a

carcinogen or mutagen.[3]

Ecological Information
No specific data on ecotoxicity is available.[2] It is advised to prevent the product from entering

drains or waterways to avoid potential environmental contamination.[3]

Methodological Basis for Safety Data
The quantitative and qualitative safety data presented in this guide are derived from

standardized experimental tests, as reported in Safety Data Sheets. While the full, detailed

experimental protocols are not provided in these documents, the methodologies are based on

established international standards (e.g., OECD, ASTM).

Flash Point Determination: The flash point of 84 °C was determined using a "closed cup"

method. This typically involves a procedure like the Pensky-Martens closed-cup test (ASTM

D93), where the liquid is heated at a controlled rate in a closed vessel, and an ignition

source is periodically introduced into the vapor space to find the lowest temperature at which

the vapors ignite.

Irritation and Sensitization Assays: The classifications for skin/eye irritation and respiratory

sensitization are based on data from in vivo or in vitro studies that follow regulatory

guidelines (e.g., OECD Test Guidelines). These tests assess the potential of a substance to

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b073212?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAH5945114&productDescription=N-THIONYLANILINE%2C+97%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/70739
https://www.tcichemicals.com/KR/ko/documentSearch/productSDSSearchDoc?productCode=T0215&langSelector=en&selectedCountry=KR
https://pubchem.ncbi.nlm.nih.gov/compound/70739
https://www.tcichemicals.com/KR/ko/documentSearch/productSDSSearchDoc?productCode=T0215&langSelector=en&selectedCountry=KR
https://pubchem.ncbi.nlm.nih.gov/compound/70739
https://pubchem.ncbi.nlm.nih.gov/compound/70739
https://www.fishersci.com/store/msds?partNumber=AAH5945114&productDescription=N-THIONYLANILINE%2C+97%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/KR/ko/documentSearch/productSDSSearchDoc?productCode=T0215&langSelector=en&selectedCountry=KR
https://www.fishersci.com/store/msds?partNumber=AAH5945114&productDescription=N-THIONYLANILINE%2C+97%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


cause inflammation, cellular damage, or an allergic response upon application to skin, eyes,

or through inhalation. The specific studies cited for N-Thionylaniline are not detailed in the

available SDSs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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